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Abstract
4-Thiouracil (4-TU) is a sulfur-containing heterocyclic organic compound and a derivative of

the nucleobase uracil. Its unique photochemical and biological properties have positioned it as

a valuable tool in molecular biology and a compound of interest in drug development. This

guide provides an in-depth overview of the chemical structure, physicochemical and

spectroscopic properties, synthesis, and biological applications of 4-Thiouracil, with a focus on

its utility in transcriptome analysis and its potential as an antimicrobial agent. Detailed

experimental protocols and visualizations of key pathways and workflows are included to

facilitate its practical application in a research setting.

Chemical Structure and Properties
4-Thiouracil is a pyrimidine derivative with a sulfur atom replacing the oxygen at the 4-position

of the uracil ring.[1] Its chemical structure is characterized by a six-membered ring containing

two nitrogen atoms and a thiocarbonyl group.
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The physicochemical properties of 4-Thiouracil are summarized in the table below. It is a

crystalline solid with limited solubility in water but is soluble in organic solvents like DMSO and

DMF, as well as in alkaline solutions.[2][3]

Property Value Reference(s)

Molecular Formula C4H4N2OS [4]

Molecular Weight 128.15 g/mol [4]

CAS Number 591-28-6

Appearance
White to off-white crystalline

solid

Melting Point 295 °C (decomposes)

Solubility

Sparingly soluble in aqueous

buffers. Soluble in ethanol,

DMSO, and DMF. Soluble in 1

M NaOH (50 mg/mL).

pKa
Not explicitly found in

searches.

LogP
Not explicitly found in

searches.

Spectroscopic Properties
The spectroscopic properties of 4-Thiouracil are crucial for its identification and quantification.
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Spectroscopy Data Reference(s)

UV/Vis Absorption
λmax: ~330 nm (UVA region),

~240 nm (UVB region)

¹H NMR Data available on PubChem.

¹³C NMR
Chemical shifts available on

SpectraBase.

Infrared (IR)

Time-resolved IR spectroscopy

has been used to study its

photochemistry.

Mass Spectrometry

Major fragments observed at

85 amu (C₃NH₃S⁺) upon

photoionization.

Synthesis of 4-Thiouracil
A common laboratory-scale synthesis of 4-Thiouracil involves the condensation of a β-

ketoester with thiourea. While a specific protocol for 4-Thiouracil is not readily available in the

searched literature, a well-established procedure for a similar compound, 2-thio-6-methyluracil,

from Organic Syntheses can be adapted. The general reaction involves the condensation of

thiourea with an appropriate β-ketoester, such as ethyl acetoacetate for the methylated analog,

in the presence of a base like sodium methoxide. A patented industrial process describes the

reaction of an ester of acetic acid with an ester of formic acid and an alkali metal alcoholate to

form an alkali metal formylacetic ester, which is then reacted with thiourea.

General Experimental Protocol (Adapted)
Reaction: Condensation of thiourea with ethyl formylacetate (or a similar β-aldehydo ester).

Materials:

Thiourea

Ethyl formylacetate (or a suitable precursor)
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Sodium methoxide

Methanol

Glacial acetic acid

Water

Procedure (Conceptual, based on related syntheses):

In a round-bottom flask, dissolve thiourea and ethyl formylacetate in methanol.

Add sodium methoxide to the solution and reflux the mixture for several hours.

After the reaction is complete, evaporate the solvent.

Dissolve the residue in hot water and filter if necessary.

Acidify the filtrate with glacial acetic acid to precipitate the crude 4-Thiouracil.

Collect the precipitate by filtration and wash with cold water.

Recrystallize the crude product from a suitable solvent (e.g., water or ethanol) to obtain pure

4-Thiouracil.

Biological and Therapeutic Properties
Antimicrobial Activity
4-Thiouracil exhibits antimicrobial properties, particularly against bacteria like Staphylococcus

aureus. It acts as a uracil analog and hijacks the pyrimidine salvage pathway. In bacteria that

possess a functional uracil phosphoribosyltransferase (UPRT), 4-Thiouracil is converted into

4-thiouridine monophosphate (4-thio-UMP) and subsequently incorporated into RNA. This

incorporation disrupts normal cellular processes and inhibits bacterial growth.

Antithyroid Properties
Thiouracil and its derivatives, such as propylthiouracil, are known antithyroid agents used in the

treatment of hyperthyroidism. They act by inhibiting the enzyme thyroid peroxidase, which is
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essential for the synthesis of thyroid hormones.

Photochemical Properties and Applications
4-Thiouracil is a photoactivatable molecule that absorbs UVA light. Upon photoexcitation, it

can form a triplet state with a high quantum yield. This property makes it a useful tool in

photodynamic therapy and as a photocrosslinking agent to study nucleic acid-protein

interactions.

Application in Transcriptome Analysis: TU-Tagging
A significant application of 4-Thiouracil is in the metabolic labeling of newly synthesized RNA,

a technique known as TU-tagging. This method allows for the isolation and analysis of the

transcriptome of specific cell types within a complex tissue or the study of RNA dynamics

(synthesis and decay rates).

Principle of TU-Tagging
The TU-tagging method relies on the expression of uracil phosphoribosyltransferase (UPRT) in

the target cells. When 4-Thiouracil is administered, it is converted to 4-thio-UMP by UPRT and

incorporated into newly transcribed RNA. The resulting thio-labeled RNA can then be

specifically isolated from the total RNA pool.

Metabolic Incorporation Pathway of 4-Thiouracil
The following diagram illustrates the metabolic pathway of 4-Thiouracil incorporation into RNA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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